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Compound of Interest

Compound Name:

3-[(4-

Cyanophenoxy)methyl]benzohydr

azide

CAS No.: 438219-44-4

Cat. No.: B455824 Get Quote

Molecular Profile & Synthesis Context
Compound Name: 3-[(4-Cyanophenoxy)methyl]benzohydrazide CAS Registry Number: N/A

(Novel Intermediate) Molecular Formula:

Exact Mass: 267.1008 Da Molecular Weight: 267.29 g/mol [1]

Synthetic Origin
To understand the impurity profile and spectral splitting, one must understand the synthesis.[1]

[2][3] This molecule is typically synthesized via a two-step sequence:[1][3]

Williamson Ether Synthesis: Reaction of methyl 3-(bromomethyl)benzoate with 4-

cyanophenol using

in refluxing acetone/acetonitrile.[1][2][3]

Hydrazinolysis: Nucleophilic acyl substitution of the ester intermediate with hydrazine

hydrate in ethanol.[1][2][3]

Key Structural Features for Spectroscopy:
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Nitrile (CN): A distinct diagnostic handle in IR and Carbon NMR.[1][2][3]

Methylene Linker (

): A singlet integrating to 2H, critical for confirming the ether linkage.[1][2]

Hydrazide (

): Exchangeable protons and a carbonyl shift distinct from the ester precursor.[1][2][3]

Infrared Spectroscopy (FT-IR)
Methodology: KBr Pellet or ATR (Attenuated Total Reflectance).[1][2][3] Diagnostic Focus:

Confirmation of the nitrile group and the conversion of ester to hydrazide.

Spectral Assignments[2][3][4][5][6]
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Functional Group
Frequency (

)
Intensity Description

N–H Stretching 3300 – 3200 Medium, Broad

Characteristic

doublet/broad band

for primary and

secondary amines of

the hydrazide (

).[1]

C

N Stretching
2225 – 2215 Strong, Sharp

Primary Diagnostic.

The nitrile group on

the phenoxy ring is

distinct and isolated

from other regions.[1]

[2][3]

C=O Stretching 1665 – 1650 Strong

Amide I band.[1][2][3]

Lower frequency than

the precursor ester

(~1720

), confirming

hydrazinolysis.

C=C Aromatic 1605, 1580 Medium

Skeletal vibrations of

the benzene rings.[1]

[2]

C–O–C Stretching 1245 – 1230 Strong

Asymmetric stretching

of the aryl-alkyl ether

linkage.[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b455824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyst Note: The disappearance of the ester carbonyl peak at 1720

and the appearance of the N-H doublet are the "Go/No-Go" signals for reaction

completion.[1][3]

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-

(Dimethyl sulfoxide-d6) is the standard solvent due to the solubility of the polar hydrazide group
and the ability to observe exchangeable protons.[1][3]

NMR Data (400 MHz, DMSO- )
The spectrum is characterized by two distinct aromatic systems separated by a methylene

singlet.[1][2][3]
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Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Context

9.85 Singlet (s) 1H

Amide proton

(exchangeable

with

).[1]

7.95 Singlet (s) 1H Ar-H (H2)

Isolated proton

between

carbonyl and

linker on the

benzoyl ring.[1]

[2][3]

7.85 Doublet (d) 1H Ar-H (H6)

Ortho to

carbonyl;

coupling

Hz.[1][2][3]

7.78 Doublet (d) 2H Ar'-H (H3', H5')

Phenoxy ring:

Ortho to CN

(deshielded by

nitrile).[1][2]

AA'BB' system.

[1][2][3]

7.60 Doublet (d) 1H Ar-H (H4)

Ortho to

methylene linker.

[1][2][3]

7.50 Triplet (t) 1H Ar-H (H5)

Meta proton of

the benzoyl ring.

[1][2][3]

7.15 Doublet (d) 2H Ar'-H (H2', H6') Phenoxy ring:

Ortho to ether

oxygen

(shielded).[1][2]
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AA'BB' system.

[1][2][3]

5.25 Singlet (s) 2H

Linker. Sharp

singlet

confirming the

bridge integrity.

4.50 Broad (br s) 2H

Terminal

hydrazide

protons (often

broadened or

absent if wet).[1]

[2][3]

NMR Data (100 MHz, DMSO- )
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Shift (

, ppm)
Assignment Note

165.8 Hydrazide carbonyl.[1]

161.5
Ar'-

-O

Phenoxy carbon attached to

oxygen.[1][3]

137.2
Ar-

-Linker

Benzoyl carbon attached to

methylene.[1][3]

134.5
Ar-

-CO

Benzoyl carbon attached to

carbonyl.[1][3]

134.0
Ar'-

H (Ortho to CN)

Deshielded by electron-

withdrawing CN group.[1][3]

131.0
Ar-

H (C6)
Benzoyl ring.[1][2][3][4]

129.0
Ar-

H (C5)
Benzoyl ring.[1][2][3][4]

127.5
Ar-

H (C2)
Benzoyl ring.[1][2][3][4]

126.8
Ar-

H (C4)
Benzoyl ring.[1][2][3][4]

119.2
Nitrile Carbon. Diagnostic

peak.[1][2][3]

116.5
Ar'-

H (Ortho to O)

Shielded by electron-donating

Oxygen.[1][3]

104.0 Ar'- Quaternary carbon attached to

nitrile.[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pmc.ncbi.nlm.nih.gov/articles/PMC9993917/
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pmc.ncbi.nlm.nih.gov/articles/PMC9993917/
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pmc.ncbi.nlm.nih.gov/articles/PMC9993917/
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pmc.ncbi.nlm.nih.gov/articles/PMC9993917/
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b455824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


-CN

69.5
Benzylic methylene carbon.[1]

[2][3]

Mass Spectrometry (ESI-MS)
Methodology: Electrospray Ionization (ESI) in Positive Mode (

ve).[1][2][3] Theoretical Exact Mass: 267.10[1][2][3]

Fragmentation Analysis
The mass spectrum typically displays the protonated molecular ion and characteristic cleavage

at the weak heteroatom bonds.[1][2][3]

: Observed at m/z 268.1.[1][2][3] Base peak in soft ionization.[1][2][3]

: Frequently observed adduct at m/z 290.1.[1][2][3]

Fragment m/z 237: Loss of the terminal hydrazine group (

, -30 Da) or cleavage of

.[1]

Fragment m/z 118: Cyanophenoxy cation

or related radical, resulting from ether cleavage.[1]

Fragment m/z 135: Benzoyl cation

derivative.[1][2][3]

Visual Workflows
Synthesis & Characterization Logic
The following diagram illustrates the logical flow from starting materials to the final

spectroscopic validation, highlighting the "Checkpoints" where specific data confirms the

structure.
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Start: Methyl 3-(bromomethyl)benzoate

Step 1: Etherification
(+ 4-Cyanophenol)

Intermediate: Methyl Ester
(Check IR: 1720 cm⁻¹)

Step 2: Hydrazinolysis
(+ N₂H₄·H₂O)

IR Validation
Loss of Ester C=O

New Amide I (1660 cm⁻¹)
New NH (3300 cm⁻¹)

Monitor

Target: 3-[(4-Cyanophenoxy)methyl]benzohydrazide

Confirm

NMR Validation
OCH₂ Singlet (5.25 ppm)
CONH Singlet (9.85 ppm)

Confirm

Click to download full resolution via product page

Caption: Synthesis pathway with integrated spectroscopic checkpoints for process validation.

Mass Spec Fragmentation Logic
A visualization of how the molecule breaks down under ionization, aiding in structural

confirmation.[1][2][3]
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[M+H]⁺
m/z 268.1

Benzoyl Cation
m/z ~135Amide Cleavage

Cyanophenoxy
m/z ~118

Ether Cleavage

Dehydrazinated
m/z ~237

Loss of N₂H₃

Click to download full resolution via product page

Caption: Predicted ESI-MS fragmentation pathways for structural verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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